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Executive Summary

1-Phenyl-1H-pyrazol-4-amine (CAS: 1128-53-6) is a highly privileged heterocyclic scaffold
utilized extensively in medicinal chemistry, particularly in the synthesis of Glutathione S-
Transferase Omega 1 (GSTOL1) inhibitors and novel anti-mycobacterial agents. For researchers
and drug development professionals, understanding the precise physicochemical properties of
this compound—specifically its melting point (MP) and boiling point (BP)—is critical for
downstream formulation, purification, and In Vitro to In Vivo Extrapolation (IVIVE).

This whitepaper provides an in-depth analysis of the thermodynamic properties of 1-
phenylpyrazole-4-amine, elucidates the mechanistic causality behind its physical state
transitions, and establishes self-validating experimental protocols for accurate laboratory
measurement.

Physicochemical Profiling & Mechanistic Causality

The physical properties of 1-phenylpyrazole-4-amine are dictated by its unique molecular
architecture: a planar, electron-rich pyrazole core conjugated with a phenyl ring, and a primary
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amine at the C4 position.

Quantitative Data Summary

Property Value Conditions |/ Notes
IUPAC Name 1-Phenyl-1H-pyrazol-4-amine
CAS Number 1128-53-6
Molecular Formula C9HIN3
Molecular Weight 159.19 g/mol
Melting Point 104 - 105 °C Recrystallized from ligroine[1]
N ) At standard atmospheric
Boiling Point 304 - 305.4 °C
pressure (760 mmHQg)[1],[2]
) Standard ambient
Density 1.19-1.20 g/cm3
temperature[2]
Flash Point 138.5-144.0 °C Closed cup method[1],[2]

Causality of the Melting Point (104-105 °C)

The melting point of 104-105 °C is relatively high for a molecule of its size. This is
mechanistically driven by the solid-state crystal lattice, which is stabilized by strong, directional
intermolecular hydrogen bonds between the primary amine (-NHz) of one molecule and the
pyridine-like nitrogen (N2) of the pyrazole ring of an adjacent molecule. Furthermore, the planar
N-phenyl group facilitates efficient -1t stacking. 1 notes that ligroine is the standard solvent for
recrystallization[1]; as a non-polar hydrocarbon, ligroine does not disrupt or compete with these
hydrogen bonds, allowing the thermodynamically stable polymorph to crystallize cleanly.

Causality of the Boiling Point (~305 °C)

A boiling point exceeding 300 °C for a 159.19 g/mol compound indicates massive cohesive
forces in the liquid phase. The transition from liquid to gas requires overcoming not only the
extensive hydrogen-bonding network but also the significant dipole moment induced by the
heteroaromatic pyrazole core. The 2 confirms this high boiling point[2], which necessitates
specialized handling during distillation to prevent thermal degradation.
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Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems.
They incorporate internal controls to eliminate false readings caused by superheating or
solvent contamination.

Protocol A: Precision Capillary Melting Point
Determination

Causality for approach: Residual recrystallization solvent acts as an impurity, leading to
freezing-point depression and a broadened melting range. Proper desiccation and thermal
calibration are mandatory.

o Sample Preparation: Triturate 10 mg of 1-phenylpyrazole-4-amine in an agate mortar. Dry
the pulverized sample under high vacuum (< 1 mbar) at 40 °C for 2 hours to completely
volatilize any residual ligroine.

o Capillary Loading: Introduce the dried powder into a glass melting point capillary (sealed at
one end). Drop the capillary through a 1-meter glass tube onto a hard surface 3-5 times to
densely pack the sample to a depth of 2-3 mm, ensuring uniform thermal conductivity.

o Apparatus Calibration (Self-Validation): Calibrate the automated melting point apparatus
using an analytical standard with a proximal melting point. Acetanilide (MP 114 °C) is the
ideal standard for this range.

o Thermal Ramping: Rapidly heat the block to 90 °C. Engage a strict thermal ramp of 1
°C/min. Why? A slow ramp rate ensures the sample core reaches thermal equilibrium with
the heating block, preventing artificial temperature lag.

o Data Acquisition: Record the onset temperature (first appearance of the liquid phase) and
the clear point (complete liquefaction). A pure sample will yield a sharp range of 104-105
°C[1].
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1. Sample Preparation
(Trituration & Vacuum Drying)

2. Capillary Loading 3. Apparatus Calibration
(Pack 2-3 mm dense sample) (Acetanilide Standard, MP 114°C)

4. Thermal Ramping
(1 °C/min from 90 °C)

5. Data Acquisition
(Onset 104 °C - Clear 105 °C)

Click to download full resolution via product page

Caption: Self-validating experimental workflow for precision melting point determination.

Protocol B: Micro-Boiling Point Determination via Si-Oil
Bath

Causality for approach: Standard distillation of high-boiling compounds (>300 °C) requires
large volumes and risks thermal decomposition. The inverted micro-capillary method relies on
thermodynamic vapor pressure equilibrium, offering a highly accurate visual cue without
degrading the bulk material.

e Setup: Place 5-10 mg of the compound into a 5 mm diameter micro test tube. Insert a
standard melting point capillary (open end down, sealed end up) into the tube.

« Bath Immersion: Attach the micro tube to a high-temperature thermometer using a silicone
band. Immerse the assembly into a Thiele tube filled with high-temperature silicone oil (rated
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for >350 °C).

o Heating & Vapor Displacement: Heat the Thiele tube side-arm gently with a micro-burner. As
the temperature approaches 300 °C, the trapped air in the inverted capillary will expand and
bubble out.

o Equilibrium Observation: Continue heating until a rapid, continuous stream of bubbles
emerges. This physical state indicates that the vapor pressure of the 1-phenylpyrazole-4-
amine exceeds atmospheric pressure.

e Cooling & Measurement (Self-Validation): Remove the heat source. The exact moment the
bubbling ceases and the liquid compound is drawn up into the inverted capillary is the true
boiling point (Vapor Pressure = Atmospheric Pressure). Record this value (Expected: ~305
*O)1].[2].

Synthetic Workflow & Pharmaceutical Applications

The synthesis of 1-phenyl-1H-pyrazol-4-amine is a critical pathway in medicinal chemistry. The
standard synthetic route involves the regioselective nitration of 1-phenyl-1H-pyrazole to form 4-
nitro-1-phenyl-1H-pyrazole. This intermediate is subsequently reduced to the target amine.

Causality of Reagent Choice: Reduction is typically achieved via catalytic hydrogenation (Pd/C,
Hz) for clean, scalable yields, or via metal-acid reduction (e.g., SnClz/HCI or Fe/NHaCl) when
orthogonal functional groups are present[3],[4].

Once synthesized, the C4-amine serves as a highly reactive nucleophile. It is frequently
coupled with electrophiles like acryloyl chloride to generate targeted covalent inhibitors. For
example, 5 demonstrates its use in synthesizing potent Glutathione S-Transferase Omega 1
(GSTO1) inhibitors[5]. Furthermore, 6 highlights the role of structurally related pyrazole
derivatives (like NSC 18725) in inhibiting intracellular Mycobacterium tuberculosis[6].

Amidation/Coupling
1-Phenyl-1H-pyrazole 4-Nitro-1-phenylpyrazole r Snt 1-Phenyl-1H-pyrazol-4-amine (Acryloyl chloride; Bioactive Derivatives

(Starting Material) (Intermediate) (Target Scaffold) (e.g., GSTOL1 Inhibitors)
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Caption: Synthetic pathway of 1-phenyl-1H-pyrazol-4-amine and its application in drug
development.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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